Cas no 5334-41-8 (5-amino-1-methyl-pyrazole-4-carbonitrile)

• Product Name: 5-amino-1-methyl-pyrazole-4-carbonitrile
• CAS No: 5334-41-8
• MF: C₅H₆N₄
• MW: 122.12793970108
• MDL: MFCD00114569
• CID: 45726
• PubChem ID: 219740
• Update Time: 2025-05-24

5-amino-1-methyl-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-methyl-1H-pyrazole-4-carbonitrile
• 5-Amino-4-cyano-1-methyl-1,2-pyrazole
• 5-Amino-4-cyano-1-methylpyrazole
• 1-Methyl-4-cyano-5-amino-1,2-pyrazole
• 5-amino-1-methylpyrazole-4-carbonitrile
• 1H-pyrazole-4-carbonitrile, 5-amino-1-methyl-
• 5-Amino-4-cyano-1-methyl-1H-pyrazole
• MZFBWODPTSTYAI-UHFFFAOYSA-N
• 3-imino-2-methyl-2,3-dihydro-1H-pyrazole-4-carbonitrile
• NSC1412
• zlchem 806
• PubChem16725
• NCIOpen2_001676
• RSCBB000038
• ZLD0266
• 5-amino-1-methyl-pyrazole-4-carbonitrile
• SY007511
• NSC 102022
• BB 0259517
• NSC-1412
• F3308-2953
• AKOS000260472
• CHEMBL4542449
• UNII-238729ZR6R
• CL3430
• MFCD00114569
• FT-0650444
• NSC-102022
• DTXSID90277269
• 5334-41-8
• Pyrazole-4-carbonitrile, 5-amino-1-methyl-
• 5C-010
• InChI=1/C5H6N4/c1-9-5(7)4(2-6)3-8-9/h3H,7H2,1H
• 238729ZR6R
• NSC 1412
• SCHEMBL175251
• CS-W002376
• SB12160
• 1955506-04-3
• 1-methyl-4-cyano-5-aminopyrazole
• J-516661
• AC-7543
• NSC102022
• EN300-25490
• AG-826/25038003
• 5-amino-1-methyl-1-H-pyrazole-4-carbonitrile
• AM20100309
• Z55410313
• DTXCID80228427
• BBL038122
• STK299442
• 5-Amino-1-methyl-1H-pyrazole-4-carbonitrile; NSC 102022; NSC 1412; 5-Amino-1-methyl-1H-pyrazole-4-carbonitrile; 5-Amino-1-methyl-4-cyanopyrazole;
• ALBB-026367

• MDL： MFCD00114569
• Inchi： 1S/C5H6N4/c1-9-5(7)4(2-6)3-8-9/h3H,7H2,1H3
• InChI Key： MZFBWODPTSTYAI-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C#N)C=N1)N

Computed Properties

• Exact Mass: 122.05900
• Monoisotopic Mass: 122.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.2
• Topological Polar Surface Area: 67.6

Experimental Properties

• Color/Form: Gray white crystalline solid
• Density: 1.32g/cm3
• Melting Point: 222-223 °C
• Boiling Point: 342.4°C at 760 mmHg
• Flash Point: 160.9℃
• Refractive Index: 1.559
• PSA: 67.63000
• LogP: 0.45518

5-amino-1-methyl-pyrazole-4-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 5-amino-1-methyl-pyrazole-4-carbonitrile

Recent Advances in the Research of 5-amino-1-methyl-pyrazole-4-carbonitrile (CAS: 5334-41-8)

5-amino-1-methyl-pyrazole-4-carbonitrile (CAS: 5334-41-8) is a significant intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a key building block for the development of novel therapeutic agents, including kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and biological activities.

One of the most notable developments in the field is the optimization of synthetic routes for 5-amino-1-methyl-pyrazole-4-carbonitrile. Researchers have reported improved methodologies that enhance yield and purity while reducing environmental impact. For instance, a recent study published in the Journal of Organic Chemistry demonstrated a green chemistry approach using catalytic amounts of eco-friendly reagents, achieving a yield of over 90%. This advancement is particularly relevant for large-scale industrial production, where efficiency and sustainability are critical.

In terms of biological applications, 5-amino-1-methyl-pyrazole-4-carbonitrile has shown promising results as a precursor for kinase inhibitors. A 2023 study in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study utilized molecular docking and in vitro assays to validate the compound's efficacy, suggesting its potential as a lead compound for anticancer drug development.

Additionally, the antimicrobial properties of 5-amino-1-methyl-pyrazole-4-carbonitrile derivatives have been explored. Research published in the European Journal of Medicinal Chemistry identified several derivatives with broad-spectrum activity against resistant bacterial strains. These findings underscore the compound's versatility and its role in addressing the growing challenge of antibiotic resistance.

In conclusion, 5-amino-1-methyl-pyrazole-4-carbonitrile (CAS: 5334-41-8) continues to be a focal point in chemical and pharmaceutical research. Its diverse applications, coupled with recent advancements in synthesis and biological evaluation, position it as a valuable tool for drug discovery and development. Future research is expected to further elucidate its mechanisms of action and expand its therapeutic potential.